1-Amino-4-{3-[(piperidin-1-yl)methyl]phenoxy}butan-2-ol

• CAS No.: 86506-79-8
• Molecular Formula: C16H26N2O2
• Molecular Weight: 278.39 g/mol
• IUPAC Name: 1-amino-4-[3-(piperidin-1-ylmethyl)phenoxy]butan-2-ol
• InChI: InChI=1S/C16H26N2O2/c17-12-15(19)7-10-20-16-6-4-5-14(11-16)13-18-8-2-1-3-9-18/h4-6,11,15,19H,1-3,7-10,12-13,17H2
• InChI Key: ZXZMYKUDDJHDGK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=CC(=CC=C2)OCCC(CN)O

Description

1-Amino-4-{3-[(piperidin-1-yl)methyl]phenoxy}butan-2-ol is a useful research compound. Its molecular formula is C16H26N2O2 and its molecular weight is 278.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-azido-4[3-(1-piperidinylmethyl)phenoxy]-2-butanol (10 g) in dry tetrahydrofuran (100 ml) was added dropwise to a stirred suspension of lithium aluminium hydride (4 g) in tetrahydrofuran (200 ml) under nitrogen. The resulting mixture was stirred at room temperature for 1 h and quenched with water (4 ml), followed by 15% sodium hydroxide (4 ml) and water (12 ml). The mixture was then filtered and the residue washed with tetrahydrofuran (50 ml). The combined filtrate was evaporated to give the title compound (7.5 g) as a pale pink oil.